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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyl 4-chlorobenzenesulfonate (CAS No. 34184-41-3) is a chemical compound with
the molecular formula C24H41CIO3S.[1][2] This guide provides a comprehensive overview of
its known physicochemical properties, drawing from available data. It is intended to serve as a
valuable resource for professionals in research and development who may be working with this
or structurally related molecules.

Core Physicochemical Properties

A summary of the fundamental physicochemical properties of Octadecyl 4-
chlorobenzenesulfonate is presented below. It is important to note that experimentally
determined data for this specific compound is limited in publicly accessible literature.
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Property Value Source(s)
Molecular Formula C24H41CIO3S [1112]
Molecular Weight 445.10 g/mol [1][2]
CAS Number 34184-41-3 [1][2]
Melting Point 64-66 °C [3]
Boiling Point Not available

Density 1.034 g/cm3 [3]
Water Solubility Not available

Solubility in Organic Solvents Soluble [4]
pKa Not available

LogP (Predicted) Not available

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Octadecyl 4-chlorobenzenesulfonate are not readily available in the scientific literature.
However, standardized methodologies for analogous compounds can be applied.

Synthesis of Octadecyl 4-chlorobenzenesulfonate

A plausible synthetic route for Octadecyl 4-chlorobenzenesulfonate involves the
esterification of 4-chlorobenzenesulfonyl chloride with octadecanol. A general procedure is
outlined below:

Materials:
 4-chlorobenzenesulfonyl chloride
e Octadecanol

e Asuitable base (e.qg., pyridine or triethylamine)
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e Aninert solvent (e.g., dichloromethane or toluene)

e Anhydrous magnesium sulfate or sodium sulfate

o Apparatus for reflux, extraction, and purification (e.g., column chromatography)
Procedure:

« In a round-bottom flask, dissolve octadecanol in the chosen inert solvent.

e Add the base to the solution and stir.

e Slowly add a solution of 4-chlorobenzenesulfonyl chloride in the same solvent to the reaction
mixture at a controlled temperature (e.g., 0 °C to room temperature).

 After the addition is complete, the reaction mixture may be heated to reflux for a specified
period to ensure completion of the reaction. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature and washed
successively with dilute acid (e.g., 1M HCI), water, and brine.

e The organic layer is then dried over an anhydrous drying agent (e.g., MgSO4 or Na2S04),
filtered, and the solvent is removed under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography to yield
pure Octadecyl 4-chlorobenzenesulfonate.

Logical Workflow for Synthesis:

Aqueous Workup: Drying of Purification:

Octadecanol + Esterification in

q - Dilute Acid Wash P - Solvent Removal Octadecyl
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Caption: General workflow for the synthesis of Octadecyl 4-chlorobenzenesulfonate.
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Mandatory Visualizations

Due to the lack of specific experimental data regarding signaling pathways or complex
experimental workflows for Octadecyl 4-chlorobenzenesulfonate, a logical diagram
illustrating the general process for determining key physicochemical properties is provided.

General Workflow for Physicochemical Property Determination:
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Caption: Logical workflow for the determination of physicochemical properties.

Conclusion

This technical guide consolidates the currently available physicochemical data for Octadecyl
4-chlorobenzenesulfonate. The scarcity of experimental data highlights an opportunity for
further research to fully characterize this compound. The provided general experimental
protocols and logical workflows offer a foundational approach for researchers to undertake
such characterization. As a useful building block in chemical synthesis, a more complete
understanding of its properties would be beneficial to the scientific community.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Octadecyl 4-chlorobenzenesulfonate]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b130724?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/octadecyl-4-chlorobenzenesulfonate-34184-41-3
https://www.pharmaffiliates.com/en/34184-41-3-octadecyl-4-chlorobenzenesulfonate-pa2705137.html
https://www.kuujia.com/cas-34184-41-3.html
https://www.benchchem.com/product/b130724
https://www.benchchem.com/product/b130724#what-are-the-physicochemical-properties-of-octadecyl-4-chlorobenzenesulfonate
https://www.benchchem.com/product/b130724#what-are-the-physicochemical-properties-of-octadecyl-4-chlorobenzenesulfonate
https://www.benchchem.com/product/b130724#what-are-the-physicochemical-properties-of-octadecyl-4-chlorobenzenesulfonate
https://www.benchchem.com/product/b130724#what-are-the-physicochemical-properties-of-octadecyl-4-chlorobenzenesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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